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Compound of Interest

Compound Name: 2-Fluorophenylacetonitrile

Cat. No.: B044652

An In-depth Technical Guide to the Safe Handling of 2-Fluorophenylacetonitrile
Introduction

2-Fluorophenylacetonitrile (CAS No. 326-62-5), also known as 2-Fluorobenzyl cyanide, is a
chemical intermediate widely utilized in the synthesis of various pharmaceutical compounds
and other organic molecules.[1] Its chemical formula is CBH6FN, with a molecular weight of
135.14 g/mol .[1][2] Given its hazardous properties, a comprehensive understanding of its
safety and handling precautions is paramount for researchers, scientists, and drug
development professionals to ensure a safe laboratory environment and prevent accidental
exposure.

This technical guide provides an in-depth overview of the safety protocols, handling
procedures, and emergency responses required when working with 2-
Fluorophenylacetonitrile.

Hazard Identification and Classification

2-Fluorophenylacetonitrile is classified as a hazardous substance with multiple risk factors. It
is a flammable liquid and is harmful if swallowed, inhaled, or in contact with skin. It is also
known to cause skin and serious eye irritation, and may cause respiratory irritation.[3][4]

Table 1: GHS Hazard Classification
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Hazard . .
Category Code Pictogram Signal Word
Statement
) Flammable liquid )
Physical Hazard H226 & Warning
and vapor.[5]
Harmful if
H302+H312+H3 swallowed, in
Health Hazards _ _ |
32 contact with skin
or if inhaled.[6]
Causes skin
H315 o |
irritation.[3]
Causes serious
H319 . |
eye irritation.[3]
May cause
H335 respiratory |

irritation.[3]

Note: Some sources indicate a higher hazard classification of H331: Toxic if inhaled.[2] Users

should handle the substance with appropriate caution.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Fluorophenylacetonitrile is

provided below. This data is essential for designing safe experimental and storage conditions.

Table 2: Physical and Chemical Data
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Property Value Source(s)
CAS Number 326-62-5 [2]
Molecular Formula C8H6FN [2]
Molecular Weight 135.14 g/mol [2]
Appearance Liquid

Density 1.059 g/mL at 25 °C

Boiling Point 114-117 °C at 20 mmHg

235°C [2]

Flash Point 43 °C (109.4 °F) - closed cup

>100 °C (212 °F) [2]

Refractive Index n20/D 1.5009

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is critical to minimize the risk of exposure
and accidents.

Engineering Controls

» Ventilation: Always handle 2-Fluorophenylacetonitrile in a well-ventilated area.[7][8] A
chemical fume hood is strongly recommended to control vapor exposure.

 Ignition Sources: Keep the substance away from heat, sparks, open flames, and other
sources of ignition.[6][9] Use explosion-proof electrical and ventilating equipment.[6]

» Static Discharge: Take precautionary measures against static discharges. All metal parts of
equipment must be grounded and bonded.[6][9][10] Use only non-sparking tools.[6][9]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible in the work area.[11]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact with the chemical.

Table 3: Recommended Personal Protective Equipment

Area Equipment

Specifications

Eye/Face Safety Goggles / Face Shield

Chemical splash goggles are
required. A face shield should
be worn over goggles where
there is a significant splash
hazard.[11]

Hands Chemical-Resistant Gloves

Impervious gloves (e.g., Type
ABEK EN14387 respirator filter
compatible) should be worn.
[11] Inspect gloves for integrity
before each use.[12]

Body Protective Clothing

A lab coat or other protective
clothing should be worn to
prevent skin exposure.[7][8]
For significant exposure risks,
impervious clothing may be

necessary.[11]

Respiratory Respirator

Use a NIOSH-approved
respirator with an appropriate
filter (e.g., ABEK type) when
engineering controls are
insufficient or during
emergency situations.[11]
Respirator use must follow a
formal respiratory protection

program.

General Handling Procedures
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Avoid all contact with skin, eyes, and clothing.[8][12]

Do not breathe vapors, mists, or spray.[3][12]

Wash hands thoroughly after handling and before breaks, eating, drinking, or smoking.[7][12]

Remove and wash contaminated clothing before reuse.[7][12]

Handle the substance in a closed system whenever possible.[11]

Storage Requirements

o Store in a cool, dry, and well-ventilated area away from incompatible substances like
oxidizing agents.[3][7][11]

» Keep containers tightly closed when not in use.[7][11][12]

e The storage area should be secured and accessible only to authorized personnel ("Store
locked up™).[3][7][11]

Emergency Procedures

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Always have the Safety
Data Sheet (SDS) available to provide to medical personnel.[7][8]

Caption: Workflow for first aid response to 2-Fluorophenylacetonitrile exposure.

 Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[8][12]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing all contaminated clothing and shoes.[7][12] Seek immediate
medical attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Remove contact lenses if it is safe to do so.[7][12]
Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. Clean the mouth with water. Never give anything by
mouth to an unconscious person.[7][8] Seek immediate medical attention.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,
or appropriate foam.[8][12]

Hazardous Combustion Products: Thermal decomposition can produce toxic gases,
including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and gaseous
hydrogen fluoride (HF).[8][12]

Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[8]
[12]

Accidental Release Measures

A systematic approach is required to safely manage spills.

Caption: Step-by-step workflow for responding to a 2-Fluorophenylacetonitrile spill.

Personal Precautions: Wear appropriate protective equipment and keep unprotected
personnel away.[8] Ensure adequate ventilation and remove all ignition sources.[6][3]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[8]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand or earth.[7][12] Collect the material using non-sparking tools and place it into a suitable,
closed container for disposal.[7][10]

Disposal Considerations

Disposal of 2-Fluorophenylacetonitrile and any contaminated materials must be performed in

strict accordance with all applicable federal, state, and local environmental regulations. Contact

a licensed professional waste disposal service to dispose of this material.[7][11] Do not allow

the chemical to enter drains or the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044652?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

